Lactupicrin

• CAS No.: 65725-11-3
• Product Name: Lactupicrin
• Molecular Formula: C23H22O7
• Molecular Weight: 410.4 g/mol
• IUPAC Name: [(3aR,4S,9aS,9bR)-9-(hydroxymethyl)-6-methyl-3-methylidene-2,7-dioxo-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-4-yl] 2-(4-hydroxyphenyl)acetate
• Standard InChI: InChI=1S/C23H22O7/c1-11-7-17(29-18(27)8-13-3-5-15(25)6-4-13)20-12(2)23(28)30-22(20)21-14(10-24)9-16(26)19(11)21/h3-6,9,17,20-22,24-25H,2,7-8,10H2,1H3/t17-,20+,21-,22-/m0/s1
• Standard InChIKey: UMVSOHBRAQTGQI-XGARDCMYSA-N
• Isomeric SMILES: CC1=C2[C@@H]([C@@H]3[C@@H]([C@H](C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO
• SMILES: CC1=C2C(C3C(C(C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO
• Canonical SMILES: CC1=C2C(C3C(C(C1)OC(=O)CC4=CC=C(C=C4)O)C(=C)C(=O)O3)C(=CC2=O)CO
• Melting Point: 132-178°C
• Physical Description: Solid
• Description: Lactupicrin, also known as intybin, belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. Lactupicrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, lactupicrin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, lactupicrin can be found in a number of food items such as chicory, lettuce, endive, and romaine lettuce. This makes lactupicrin a potential biomarker for the consumption of these food products.
• Synonyms: intybin; lactucopicrin; lactucopicrin3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methyleneazuleno(4,5-b)furan-2,7-dione p-hydroxyphenylacetate hydrate
• PubChem Compound: 174880
• Last Modified: Nov 11 2021